Cas no 55299-98-4 (3H,6H,7H,8H,9H-imidazo4,5-fquinoline dihydrochloride)

• Product Name: 3H,6H,7H,8H,9H-imidazo4,5-fquinoline dihydrochloride
• CAS No: 55299-98-4
• CID: 4655005
• PubChem ID: 132372888
• Update Time: 2025-05-30

3H,6H,7H,8H,9H-imidazo4,5-fquinoline dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3H,6H,7H,8H,9H-imidazo[4,5-f]quinoline dihydrochloride
• 3H,6H,7H,8H,9H-imidazo4,5-fquinoline dihydrochloride

Additional information on 3H,6H,7H,8H,9H-imidazo4,5-fquinoline dihydrochloride

Comprehensive Overview of 3H,6H,7H,8H,9H-imidazo[4,5-f]quinoline dihydrochloride (CAS No. 55299-98-4)

3H,6H,7H,8H,9H-imidazo[4,5-f]quinoline dihydrochloride (CAS No. 55299-98-4) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its fused imidazole and quinoline rings, exhibits unique chemical properties that make it a subject of interest for drug development and molecular studies. Researchers are particularly intrigued by its potential applications in targeting specific biological pathways, which aligns with the growing demand for precision medicine and personalized therapeutics.

The structural complexity of 3H,6H,7H,8H,9H-imidazo[4,5-f]quinoline dihydrochloride contributes to its versatility in synthetic chemistry. Its dihydrochloride form enhances solubility, making it suitable for various in vitro and in vivo studies. Recent trends in AI-driven drug discovery have further highlighted the importance of such compounds, as computational models increasingly rely on structurally diverse molecules to predict bioactivity and optimize lead compounds. This aligns with the surge in searches for "novel heterocyclic compounds in drug design" and "CAS No. 55299-98-4 applications" across scientific databases.

From a biochemical perspective, the imidazo[4,5-f]quinoline core is known to interact with enzymes and receptors involved in cellular signaling. This has led to investigations into its potential role in modulating inflammatory responses and oxidative stress, topics frequently searched in connection with neurodegenerative diseases and aging research. The compound's ability to chelate metal ions also opens avenues for studies in metalloprotein inhibition, a hot topic in cancer therapeutics.

In the context of green chemistry, researchers are exploring sustainable synthesis routes for 3H,6H,7H,8H,9H-imidazo[4,5-f]quinoline dihydrochloride. This addresses the rising interest in "eco-friendly heterocyclic synthesis" and "reducing pharmaceutical waste", as evidenced by search engine analytics. The compound's stability under physiological conditions also makes it a candidate for prodrug development, a trending subtopic in drug delivery systems.

Analytical characterization of CAS No. 55299-98-4 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are crucial for quality control in pharmaceutical manufacturing, reflecting the industry's emphasis on QC/QA compliance—a frequently searched term in regulatory circles. The compound's spectral data has been cataloged in major chemical databases, supporting the open-science movement that dominates contemporary research discussions.

Emerging applications of 3H,6H,7H,8H,9H-imidazo[4,5-f]quinoline dihydrochloride in material science have also been reported. Its π-conjugated system shows promise in organic electronics, coinciding with increased searches for "heterocycles in OLED materials". This multidisciplinary relevance underscores the compound's importance beyond traditional medicinal chemistry, making it a frequent subject in cross-disciplinary research publications.

Safety profiles and ADMET properties (Absorption, Distribution, Metabolism, Excretion, Toxicity) of this compound remain active areas of investigation, particularly in light of stringent regulatory requirements for new chemical entities. These studies address common queries about "preclinical evaluation of heterocyclic compounds" while contributing to the broader discourse on translational research methodologies.

The synthesis of 3H,6H,7H,8H,9H-imidazo[4,5-f]quinoline dihydrochloride derivatives has become a strategic focus in medicinal chemistry optimization programs. Structure-activity relationship (SAR) studies leveraging this scaffold appear in numerous patent applications, reflecting the commercial potential behind searches for "IP protection of novel heterocycles". This commercial dimension adds to the compound's significance in both academic and industrial settings.

In conclusion, 3H,6H,7H,8H,9H-imidazo[4,5-f]quinoline dihydrochloride (CAS No. 55299-98-4) represents a compelling case study in modern chemical research. Its multifaceted applications—spanning drug discovery, material science, and analytical chemistry—position it at the intersection of multiple cutting-edge scientific domains. As research continues to uncover new dimensions of this compound's utility, it remains a valuable subject for both literature reviews and experimental investigations in the chemical and life sciences.